Cas no 1482142-31-3 (1-Propanone, 3-methoxy-1-[3-(1-piperazinyl)-1-azetidinyl]-)

• Product Name: 1-Propanone, 3-methoxy-1-[3-(1-piperazinyl)-1-azetidinyl]-
• CAS No: 1482142-31-3
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 6398636
• PubChem ID: 66201080
• Update Time: 2025-07-08

1-Propanone, 3-methoxy-1-[3-(1-piperazinyl)-1-azetidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-methoxy-1-[3-(1-piperazinyl)-1-azetidinyl]-
• AKOS015544396
• 3-methoxy-1-[3-(piperazin-1-yl)azetidin-1-yl]propan-1-one
• 3-Methoxy-1-(3-(piperazin-1-yl)azetidin-1-yl)propan-1-one
• EN300-712085
• 1482142-31-3
• CS-0293320

• Inchi： 1S/C11H21N3O2/c1-16-7-2-11(15)14-8-10(9-14)13-5-3-12-4-6-13/h10,12H,2-9H2,1H3
• InChI Key： BAVQYKUKSNUCFF-UHFFFAOYSA-N
• SMILES： C(N1CC(N2CCNCC2)C1)(=O)CCOC

Computed Properties

• Exact Mass: 227.16337692g/mol
• Monoisotopic Mass: 227.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 383.1±42.0 °C(Predicted)
• pka: 9.12±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Propanone, 3-methoxy-1-[3-(1-piperazinyl)-1-azetidinyl]-

Recent Advances in the Study of 1-Propanone, 3-methoxy-1-[3-(1-piperazinyl)-1-azetidinyl]- (CAS: 1482142-31-3)

The compound 1-Propanone, 3-methoxy-1-[3-(1-piperazinyl)-1-azetidinyl]- (CAS: 1482142-31-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug discovery and development.

One of the key areas of research has been the optimization of the synthetic route for 1-Propanone, 3-methoxy-1-[3-(1-piperazinyl)-1-azetidinyl]-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving the condensation of 3-methoxypropanal with a piperazine-substituted azetidine derivative, followed by purification using advanced chromatographic techniques. This advancement is critical for enabling further preclinical and clinical studies.

Pharmacological evaluations have revealed that 1-Propanone, 3-methoxy-1-[3-(1-piperazinyl)-1-azetidinyl]- exhibits high affinity for serotonin and dopamine receptors, suggesting its potential utility in treating psychiatric disorders such as schizophrenia and depression. In vitro assays demonstrated significant receptor binding and functional activity, while in vivo studies in rodent models showed improved behavioral outcomes with minimal off-target effects. These findings were corroborated by a recent preprint on bioRxiv (2024), which highlighted the compound's selective modulation of neurotransmitter systems.

Another promising avenue of research involves the compound's application in neurodegenerative diseases. A collaborative study between academic and industry researchers (Nature Chemical Biology, 2023) explored the neuroprotective effects of 1-Propanone, 3-methoxy-1-[3-(1-piperazinyl)-1-azetidinyl]- in models of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and mitigate synaptic dysfunction, offering a potential dual mechanism of action. These results have spurred further investigation into its pharmacokinetics and blood-brain barrier penetration.

Despite these advancements, challenges remain in the development of 1-Propanone, 3-methoxy-1-[3-(1-piperazinyl)-1-azetidinyl]- as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. Ongoing research is focusing on structural analogs and prodrug strategies to enhance the compound's bioavailability and therapeutic index.

In conclusion, 1-Propanone, 3-methoxy-1-[3-(1-piperazinyl)-1-azetidinyl]- (CAS: 1482142-31-3) represents a promising candidate for CNS-targeted therapies, with recent studies underscoring its synthetic feasibility, pharmacological efficacy, and therapeutic potential. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its clinical applications.